Cas no 117399-50-5 (Chitotetraose tetrahydrochloride)

• Product Name: Chitotetraose tetrahydrochloride
• CAS No: 117399-50-5
• MF: C₂₄H₄₇ClN₄O₁₇
• MW: 699.099587678909
• CID: 4456705
• PubChem ID: 160871265
• Update Time: 2025-10-30

Chitotetraose tetrahydrochloride Chemical and Physical Properties

Names and Identifiers

• Chitotetraose Tetrahydrochloride Hydrate
• (3S,5S,6S)-5-amino-6-[(3S,5S,6S)-5-amino-6-[(3S,5S,6S)-5-amino-6-[(3S,5S,6R)-5-amino-4,6-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4-hydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4-hydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-2-(hydroxymethyl)oxane-3,4-diol,tetrahydroc
• Chitosan Tetramer Hydrate
• Chitotetraose Tetrahydrochloride
• O-2-Amino-2-deoxy-beta-D-glucopyranosyl-(1-4)-O-2-amino-2-deoxy-beta-D-glucopyranosyl-(1-4)-O-2-amino-2-deoxy-beta-D-glucopyranosyl-(1-4)-2-amino-2-deoxy-D-glucose tetrahydrochloride
• Chitosan Tetramer
• 2-Amino-2-deoxy-beta-D-threo-hexopyranosyl-(1->4)-2-amino-2-deoxy-beta-D-threo-hexopyranosyl-(1->4)-2-amino-2-deoxy-beta-D-threo-hexopyranosyl-(1->4)-2-amino-2-deoxy-beta-D-threo-hexopyranose--hydrogen chloride (1/4)
• (3S,5S,6S)-5-Amino-6-[(3S,5S,6S)-5-amino-6-[(3S,5S,6S)-5-amino-6-[(3S,5S,6R)-5-amino-4,6-dihydroxy-2
• Chitotetraose Tetrahydrochloride Hydrate>Chitosan Tetramer
• Chitosantetraose
• Chitosan Tetramer extrapure, 98%
• Chitotetraose tetrahydrochloride

• MDL： MFCD23380204
• Inchi： 1S/C24H46N4O17.ClH/c25-6(1-29)14(35)19(7(34)2-30)43-23-12(27)17(38)21(9(4-32)41-23)45-24-13(28)18(39)20(10(5-33)42-24)44-22-11(26)16(37)15(36)8(3-31)40-22;/h1,6-24,30-39H,2-5,25-28H2;1H/t6-,7+,8+,9+,10+,11+,12+,13+,14+,15+,16+,17+,18+,19+,20+,21+,22-,23-,24-;/m0./s1
• InChI Key： TWEYQBIEOMWMHH-GEKXSUFZSA-N
• SMILES： O([C@H]1[C@@H]([C@@H](O)[C@H](O[C@@]2([H])[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O2)N)[C@@H](CO)O1)N)[C@@]1([H])[C@@H]([C@@H](N)[C@H](O[C@]([H])([C@H](O)CO)[C@H](O)[C@@H](N)C=O)O[C@@H]1CO)O.Cl

Computed Properties

• Exact Mass: 806.19300
• Hydrogen Bond Donor Count: 18
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 49
• Rotatable Bond Count: 10
• Complexity: 933
• Topological Polar Surface Area: 371

Experimental Properties

• PSA: 370.99000
• LogP: -3.87400
• Solubility: Soluble in water

Chitotetraose tetrahydrochloride Security Information

• Safety Instruction： 24/25
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)

Additional information on Chitotetraose tetrahydrochloride

Chitotetraose Tetrahydrochloride: Applications and Research in Modern Medicine

Chitotetraose tetrahydrochloride, a derivative of chitin, is a compound with significant implications in the field of pharmaceutical research and biomedicine. The chemical structure of this compound, characterized by its tetrahydrochloride salt form, makes it a versatile molecule with applications ranging from immunomodulation to drug delivery systems. With a CAS number of 117399-50-5, this compound has garnered attention for its unique properties and potential therapeutic benefits.

The primary component of chitotetraose tetrahydrochloride is derived from chitin, a polysaccharide found in the exoskeletons of insects and fungi. Chitin has been extensively studied for its biodegradable and biocompatible nature, making it an ideal candidate for various biomedical applications. The tetrahydrochloride modification enhances the solubility and stability of the compound, facilitating its use in aqueous solutions and formulations.

In recent years, research on chitotetraose tetrahydrochloride has focused on its role in modulating the immune system. Studies have demonstrated that this compound can stimulate the production of cytokines and enhance the activity of immune cells such as macrophages and natural killer (NK) cells. These findings make chitotetraose tetrahydrochloride a promising candidate for therapeutic applications in immunotherapy and anti-cancer treatments.

One of the most intriguing aspects of chitotetraose tetrahydrochloride is its potential as an adjuvant in vaccine formulations. The compound has been shown to enhance the immune response to antigens, leading to more effective vaccine development. This property is particularly relevant in the context of emerging infectious diseases, where rapid and robust immune responses are crucial.

Furthermore, chitotetraose tetrahydrochloride has been investigated for its role in drug delivery systems. Its ability to form stable nanoparticles makes it an excellent carrier for delivering therapeutic agents to target sites. This application is particularly valuable in oncology, where targeted drug delivery can minimize side effects and improve treatment efficacy.

The chemical properties of chitotetraose tetrahydrochloride also make it suitable for use in tissue engineering and regenerative medicine. The compound's biocompatibility and ability to promote cell growth make it an ideal scaffold for tissue repair and regeneration. Research is ongoing to explore its potential in healing wounds, bone regeneration, and even neural tissue repair.

Recent advancements in analytical chemistry have enabled more precise characterization of chitotetraose tetrahydrochloride. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography have provided detailed insights into its molecular structure and interactions. These studies have not only enhanced our understanding of the compound but also paved the way for new synthetic methodologies.

The pharmaceutical industry has taken notice of these findings, leading to increased investment in chitotetraose tetrahydrochloride-based therapies. Several clinical trials are currently underway to evaluate its efficacy in treating various diseases, including autoimmune disorders and certain types of cancer. The results from these trials are expected to provide further validation of the compound's therapeutic potential.

Environmental considerations also play a role in the development of chitotetraose tetrahydrochloride. As a derivative of a naturally abundant polymer, it aligns with sustainable practices in pharmaceutical manufacturing. Efforts are being made to develop eco-friendly synthesis methods that minimize waste and reduce environmental impact.

In conclusion, chitotetraose tetrahydrochloride is a multifaceted compound with significant potential in modern medicine. Its applications range from immunomodulation to drug delivery systems, tissue engineering, and beyond. With ongoing research efforts aimed at uncovering new therapeutic uses, this compound is poised to play a crucial role in advancing healthcare solutions.